Cas no 901242-03-3 (2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-phenylacetamide
• CAS No: 901242-03-3
• MF: C₂₅H₂₃N₃O₃S
• MW: 445.53342461586
• CID: 6616365
• PubChem ID: 20852106
• Update Time: 2025-05-30

2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-phenylacetamide
• F3407-1037
• 2-((2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-phenylacetamide
• 2-{[2-(3,4-DIMETHOXYPHENYL)-5-PHENYL-1H-IMIDAZOL-4-YL]SULFANYL}-N-PHENYLACETAMIDE
• 901242-03-3
• AKOS001789868
• 2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-phenylacetamide

• Inchi： 1S/C25H23N3O3S/c1-30-20-14-13-18(15-21(20)31-2)24-27-23(17-9-5-3-6-10-17)25(28-24)32-16-22(29)26-19-11-7-4-8-12-19/h3-15H,16H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： XXXROJADDZYWEW-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=C(C2C=CC=CC=2)NC(C2C=CC(=C(C=2)OC)OC)=N1

Computed Properties

• Exact Mass: 445.14601278g/mol
• Monoisotopic Mass: 445.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 102Ų

Additional information on 2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-phenylacetamide

Professional Introduction to Compound with CAS No. 901242-03-3 and Product Name: 2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-phenylacetamide

The compound with the CAS number 901242-03-3 and the product name 2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-phenylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a dimethoxyphenyl moiety, a phenyl ring, and an imidazole sulfanyl group, which collectively contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery, particularly for their role as scaffolds in the development of novel therapeutic agents. The presence of the 1H-imidazol-4-ylsulfanyl group in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The N-phenylacetamide moiety further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability, making it a promising candidate for further investigation.

In the context of current research, this compound has been explored for its potential applications in the treatment of inflammatory diseases, cancer, and neurological disorders. The 3,4-dimethoxyphenyl substituent is known to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, the phenyl ring contributes to the molecule's stability and binding affinity towards biological targets. The combination of these structural features makes this compound a valuable tool for studying the mechanisms underlying various diseases.

One of the most compelling aspects of this compound is its ability to modulate signaling pathways that are dysregulated in many diseases. For instance, studies have shown that sulfonamide derivatives can interact with enzymes such as kinases and phosphodiesterases, which play crucial roles in cell proliferation and survival. The imidazole sulfanyl group is particularly noteworthy for its ability to engage with metal ions, which are often essential cofactors in enzymatic reactions. This property may be exploited to develop compounds that can selectively inhibit or activate specific enzymatic pathways.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the imidazole ring through condensation reactions, followed by sulfanylation and acetylation to introduce the necessary functional groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core of the molecule. These methods not only enhance efficiency but also allow for greater control over regioselectivity, which is crucial for achieving the desired molecular architecture.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. These studies predict that the dimethoxyphenyl, phenyl, and imidazole sulfanyl groups will interact with specific residues on target proteins, thereby modulating their activity. Such insights are invaluable for designing next-generation analogs with improved potency and selectivity. Additionally, virtual screening techniques have been used to identify potential binding sites on proteins associated with various diseases.

Preclinical studies have demonstrated promising results regarding the pharmacological effects of this compound. In vitro assays have shown that it can inhibit the activity of key enzymes involved in inflammation and cancer progression. Furthermore, animal models have provided evidence that it can attenuate disease symptoms without significant side effects. These findings underscore its potential as a lead compound for further development into a therapeutic agent. However, additional research is needed to fully characterize its safety profile and optimal dosing regimen.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like this one exemplifies how structural modifications can lead to significant improvements in drug efficacy and safety. By leveraging advances in synthetic chemistry, computational biology, and preclinical testing, researchers are paving the way for more effective treatments for a wide range of diseases.

In conclusion,2-{2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-phenylacetamide (CAS No. 901242-03-3) represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for studying disease mechanisms and developing novel therapeutic agents. As research continues to uncover new applications for sulfonamide derivatives like this one, it is likely that they will play an increasingly important role in addressing some of today's most pressing medical challenges.